Cas no 2228213-36-1 (3-(2-chloroquinolin-3-yl)but-3-en-1-amine)

• Product Name: 3-(2-chloroquinolin-3-yl)but-3-en-1-amine
• CAS No: 2228213-36-1
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 6274143
• PubChem ID: 165783538
• Update Time: 2025-07-01

3-(2-chloroquinolin-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroquinolin-3-yl)but-3-en-1-amine
• EN300-1992441
• 2228213-36-1

• Inchi： 1S/C13H13ClN2/c1-9(6-7-15)11-8-10-4-2-3-5-12(10)16-13(11)14/h2-5,8H,1,6-7,15H2
• InChI Key： LAYHWMWXYCYIJH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)C(=C)CCN

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-chloroquinolin-3-yl)but-3-en-1-amine

Introduction to 3-(2-chloroquinolin-3-yl)but-3-en-1-amine (CAS No. 2228213-36-1)

3-(2-chloroquinolin-3-yl)but-3-en-1-amine, also known by its CAS number 2228213-36-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline ring with a butenyl amine group. The quinoline moiety, a heterocyclic aromatic system, is known for its diverse biological activities, making it a valuable component in drug design and development.

The synthesis of 3-(2-chloroquinolin-3-yl)butenylamine involves a series of carefully controlled reactions, often utilizing palladium-catalyzed coupling techniques or other advanced methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for studying the stereochemical effects on biological activity. This compound has been explored in various contexts, including as a potential lead molecule for anti-cancer therapies and as a building block for more complex heterocyclic structures.

One of the most promising areas of research involving CAS 2228213 is its application in medicinal chemistry. Studies have shown that this compound exhibits moderate to high potency against several cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. The presence of the chlorine substituent on the quinoline ring enhances the compound's lipophilicity, which improves its ability to cross cellular membranes and bind to target proteins. Recent findings suggest that this compound may act as a kinase inhibitor, targeting specific enzymes involved in cell proliferation and survival pathways.

In addition to its pharmacological applications, 3-(chloroquinolinyl)butenylamine has also been investigated for its potential use in materials science. Its aromatic system and conjugated double bonds make it a candidate for applications in organic electronics, such as semiconducting materials or light-emitting diodes (LEDs). Researchers have explored the compound's electronic properties through computational modeling and experimental techniques, revealing its potential as a versatile building block for advanced materials.

The safety and toxicity profile of CAS 2228213 have also been evaluated in preclinical studies. Initial results indicate that the compound demonstrates acceptable toxicity levels at therapeutic concentrations, with no significant adverse effects observed in acute toxicity assays. However, further long-term studies are required to fully assess its safety profile and suitability for clinical use.

In conclusion, 3-(chloroquinolinyl)butenylamine (CAS No. 2228213) represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advances in synthetic methodology and biological evaluation, positions it as a promising candidate for future drug development and materials innovation. Continued research into this compound will undoubtedly yield further insights into its potential uses and benefits.